Cas no 2148629-90-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(piperidin-2-yl)butanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(piperidin-2-yl)butanoic acid
• CAS No: 2148629-90-5
• MF: C₂₄H₂₈N₂O₄
• MW: 408.490126609802
• CID: 5958276
• PubChem ID: 165861644
• Update Time: 2025-11-05

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(piperidin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(piperidin-2-yl)butanoic acid
• EN300-1287945
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(piperidin-2-yl)butanoic acid
• 2148629-90-5

• Inchi： 1S/C24H28N2O4/c1-24(14-22(27)28,21-12-6-7-13-25-21)26-23(29)30-15-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h2-5,8-11,20-21,25H,6-7,12-15H2,1H3,(H,26,29)(H,27,28)
• InChI Key： NXNXXZPUMJTDFA-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C)(CC(=O)O)C1CCCCN1)=O

Computed Properties

• Exact Mass: 408.20490738g/mol
• Monoisotopic Mass: 408.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87.7Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(piperidin-2-yl)butanoic acid

Research Briefing on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(piperidin-2-yl)butanoic acid (CAS: 2148629-90-5)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(piperidin-2-yl)butanoic acid (CAS: 2148629-90-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and small-molecule inhibitors. Its fluorenylmethoxycarbonyl (Fmoc) protecting group and piperidine moiety make it particularly valuable for solid-phase peptide synthesis (SPPS) and drug discovery applications.

Recent studies have focused on the optimization of synthetic routes for this compound to enhance yield and purity, which are crucial for its application in high-throughput screening and combinatorial chemistry. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, scalable synthesis method that reduces the number of steps and minimizes the use of hazardous reagents, thereby improving the environmental sustainability of the process. The study reported a yield of over 85% and a purity of >98%, as confirmed by HPLC and NMR analyses.

In addition to its synthetic utility, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(piperidin-2-yl)butanoic acid has been investigated for its potential as a building block in the development of protease inhibitors. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated its incorporation into a series of novel inhibitors targeting the SARS-CoV-2 main protease (M^pro). The compound's piperidine ring was found to enhance binding affinity through favorable interactions with the enzyme's active site, highlighting its versatility in drug design.

Further investigations have explored the compound's role in the development of peptide-based vaccines. A 2024 study in Nature Chemical Biology utilized this molecule as a key intermediate in the synthesis of immunogenic peptides, which were subsequently conjugated to carrier proteins to elicit robust immune responses. The study underscored the importance of the Fmoc group in maintaining peptide stability during conjugation and purification steps.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(piperidin-2-yl)butanoic acid (CAS: 2148629-90-5) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its applications span from synthetic methodology development to drug discovery and vaccine design, making it a compound of enduring interest to researchers in these fields. Future studies are expected to further elucidate its potential in targeted therapeutics and bioconjugation strategies.